N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide

• IUPAC Name: N-[2,2-dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide
• InChI: InChI=1S/C14H23NO2/c1-7-8-12(16)15-10-9-11(14(10,5)6)17-13(2,3)4/h10-11H,9H2,1-6H3,(H,15,16)
• InChI Key: DQFAWRAOONHGFX-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1CC(C1(C)C)OC(C)(C)C
• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol

Description

N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide, also known as DMBCB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DMBCB is a cyclobutyl derivative of but-2-ynamide, which is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways involved in cell growth and survival. N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has been found to inhibit the activity of the enzyme phosphoinositide 3-kinase (PI3K), which is involved in the regulation of cell growth and survival. N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has also been found to inhibit the activity of the protein kinase B (Akt) pathway, which is involved in the regulation of cell survival.
Biochemical and Physiological Effects:
N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has been found to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells in vitro, and to induce apoptosis (programmed cell death) in cancer cells. N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has also been found to have neuroprotective effects, and to improve cognitive function in animal models of Alzheimer’s disease. N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has been found to have anti-inflammatory effects, and to inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and its purity can be easily determined using various analytical techniques. N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has been found to be stable under various conditions, and can be easily stored for long periods of time. However, N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide also has some limitations for lab experiments. Its low yield makes it difficult to obtain large quantities of the compound, which can limit its use in some experiments. N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide is also a relatively new compound, and its properties and effects are still being studied.

Future Directions

There are several future directions for the study of N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide. One direction is the study of its potential as a therapeutic agent for the treatment of cancer and neurological disorders. Further studies are needed to understand its mechanism of action, and to optimize its efficacy and safety for clinical use. Another direction is the study of its potential as a tool for the study of various signaling pathways and enzymes involved in cell growth and survival. N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has been found to inhibit the activity of several enzymes and pathways, and can be used to study their roles in various cellular processes. Overall, the study of N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has the potential to contribute to the development of new therapeutic agents and to the understanding of various cellular processes.

Synthesis Methods

The synthesis of N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide involves several steps, including the reaction of cyclobutanone with methyl magnesium bromide, followed by the reaction of the resulting intermediate with propargyl bromide. The final product is obtained through the reaction of the resulting cyclobutyl propargyl ether with but-2-ynoic acid. The overall yield of this process is around 20%.

Scientific Research Applications

N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has been found to have potential applications in various fields of scientific research. It has been studied as a potential therapeutic agent for the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. N-[2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxy]cyclobutyl]but-2-ynamide has also been studied as a potential drug candidate for the treatment of neurological disorders such as Alzheimer’s disease, as it has been found to have neuroprotective effects.